Cas no 2138228-38-1 (Carbamic acid, N-[tetrahydro-2-(1-oxo-3-buten-1-yl)-3-furanyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[tetrahydro-2-(1-oxo-3-buten-1-yl)-3-furanyl]-, 1,1-dimethylethyl ester
• CAS No: 2138228-38-1
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• CID: 5295025
• Update Time: 2025-07-19

Carbamic acid, N-[tetrahydro-2-(1-oxo-3-buten-1-yl)-3-furanyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[tetrahydro-2-(1-oxo-3-buten-1-yl)-3-furanyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C13H21NO4/c1-5-6-10(15)11-9(7-8-17-11)14-12(16)18-13(2,3)4/h5,9,11H,1,6-8H2,2-4H3,(H,14,16)
• InChI Key： PNNXZBJRNVVZTB-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1CCOC1C(=O)CC=C

Additional information on Carbamic acid, N-[tetrahydro-2-(1-oxo-3-buten-1-yl)-3-furanyl]-, 1,1-dimethylethyl ester

Research Brief on Carbamic acid, N-[tetrahydro-2-(1-oxo-3-buten-1-yl)-3-furanyl]-, 1,1-dimethylethyl ester (CAS: 2138228-38-1)

The compound Carbamic acid, N-[tetrahydro-2-(1-oxo-3-buten-1-yl)-3-furanyl]-, 1,1-dimethylethyl ester (CAS: 2138228-38-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the tetrahydrofuran ring and the butenyl moiety, make it a versatile building block for the construction of complex pharmacophores. Researchers have successfully utilized this compound in the development of protease inhibitors and other enzyme-targeting agents, demonstrating its broad applicability in medicinal chemistry.

One of the most notable advancements involves the use of Carbamic acid, N-[tetrahydro-2-(1-oxo-3-buten-1-yl)-3-furanyl]-, 1,1-dimethylethyl ester in the synthesis of covalent inhibitors. A 2023 study published in the Journal of Medicinal Chemistry reported the successful incorporation of this compound into a series of irreversible inhibitors targeting cysteine proteases. The study demonstrated that the compound's reactive butenyl group could form covalent bonds with the active-site cysteine residues, leading to potent and selective inhibition of the target enzymes.

Further investigations have explored the compound's potential in cancer therapy. In vitro studies have shown that derivatives of Carbamic acid, N-[tetrahydro-2-(1-oxo-3-buten-1-yl)-3-furanyl]-, 1,1-dimethylethyl ester exhibit promising anti-proliferative activity against various cancer cell lines. Mechanistic studies suggest that these compounds induce apoptosis through the activation of intrinsic apoptotic pathways, making them attractive candidates for further development as anticancer agents.

In addition to its therapeutic applications, recent research has also focused on optimizing the synthetic routes for this compound. A 2024 publication in Organic Process Research & Development described an improved, scalable synthesis of Carbamic acid, N-[tetrahydro-2-(1-oxo-3-buten-1-yl)-3-furanyl]-, 1,1-dimethylethyl ester, which significantly reduces production costs and improves yield. This advancement is expected to facilitate broader access to the compound for research and development purposes.

Looking ahead, the compound's unique chemical properties and demonstrated biological activities position it as a valuable tool in drug discovery. Future research directions may include the exploration of its applications in targeted protein degradation, as well as the development of novel derivatives with enhanced pharmacokinetic properties. The ongoing investigations into Carbamic acid, N-[tetrahydro-2-(1-oxo-3-buten-1-yl)-3-furanyl]-, 1,1-dimethylethyl ester underscore its potential to contribute to the advancement of chemical biology and medicinal chemistry.